Cas no 915921-21-0 (5-(3-Hydroxy-3-methylbut-1-yn-1-yl)thiophene-2-carbaldehyde)

• Product Name: 5-(3-Hydroxy-3-methylbut-1-yn-1-yl)thiophene-2-carbaldehyde
• CAS No: 915921-21-0
• MF: C₁₀H₁₀O₂S
• MW: 194.250201702118
• MDL: MFCD08059762
• CID: 1086208
• PubChem ID: 28063350
• Update Time: 2025-10-30

5-(3-Hydroxy-3-methylbut-1-yn-1-yl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(3-Hydroxy-3-methylbut-1-yn-1-yl)thiophene-2-carbaldehyde
• 5-(3-hydroxy-3-methylbut-1-yn-1-yl)thiophene-2-carbaldehyde(SALTDATA: FREE)
• 5-(3-hydroxy-3-methylbut-1-ynyl)thiophene-2-carbaldehyde
• CHEMBRDG-BB 4004239
• 915921-21-0
• DTXSID10650813
• 5-(3-Hydroxy-3-methyl-but-1-ynyl)-thiophene-2-carbaldehyde
• CS-0316886
• LAUBYRRXWVCNIG-UHFFFAOYSA-N
• MFCD08059762
• SCHEMBL3742442
• AKOS006228344
• BS-38615
• F2167-6900
• BP-10668
• 5-(3-Hydroxy-3-methyl-1-butyn-1-yl)-2-thiophenecarbaldehyde
• DB-138998

• MDL： MFCD08059762
• Inchi： 1S/C10H10O2S/c1-10(2,12)6-5-8-3-4-9(7-11)13-8/h3-4,7,12H,1-2H3
• InChI Key： LAUBYRRXWVCNIG-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1C#CC(C)(C)O

Computed Properties

• Exact Mass: 194.04000
• Monoisotopic Mass: 194.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• PSA: 65.54000
• LogP: 1.68300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 5-(3-Hydroxy-3-methylbut-1-yn-1-yl)thiophene-2-carbaldehyde

Recent Advances in the Study of 5-(3-Hydroxy-3-methylbut-1-yn-1-yl)thiophene-2-carbaldehyde (CAS: 915921-21-0)

The compound 5-(3-Hydroxy-3-methylbut-1-yn-1-yl)thiophene-2-carbaldehyde (CAS: 915921-21-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of 5-(3-Hydroxy-3-methylbut-1-yn-1-yl)thiophene-2-carbaldehyde, which serves as a key intermediate in the preparation of various bioactive molecules. Its thiophene core and aldehyde functionality make it a valuable scaffold for the development of novel pharmaceuticals. Researchers have employed advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions, to functionalize this compound and generate derivatives with enhanced biological activity.

In terms of biological activity, preliminary investigations have demonstrated that 5-(3-Hydroxy-3-methylbut-1-yn-1-yl)thiophene-2-carbaldehyde exhibits promising antimicrobial and anti-inflammatory properties. A recent study published in the Journal of Medicinal Chemistry reported that derivatives of this compound showed potent inhibitory effects against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). These findings suggest its potential as a lead compound for the development of new antibiotics.

Furthermore, the compound's ability to modulate inflammatory pathways has been explored in preclinical models. Researchers have identified that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a candidate for the treatment of chronic inflammatory diseases. Mechanistic studies indicate that this activity may be mediated through the inhibition of NF-κB signaling, a key regulator of inflammation.

Another area of interest is the compound's potential application in oncology. Recent in vitro studies have shown that certain derivatives of 5-(3-Hydroxy-3-methylbut-1-yn-1-yl)thiophene-2-carbaldehyde exhibit cytotoxic effects against various cancer cell lines, including breast and lung cancer cells. These effects are believed to be linked to the induction of apoptosis and the disruption of cellular redox balance. Ongoing research is focused on optimizing the compound's pharmacokinetic properties to enhance its therapeutic efficacy.

In conclusion, 5-(3-Hydroxy-3-methylbut-1-yn-1-yl)thiophene-2-carbaldehyde (CAS: 915921-21-0) represents a promising scaffold for the development of novel therapeutic agents. Its diverse biological activities and synthetic accessibility make it a valuable target for further research. Future studies should focus on elucidating its mechanism of action, improving its bioavailability, and exploring its potential in combination therapies. The continued investigation of this compound is expected to yield significant advancements in the field of medicinal chemistry.